![molecular formula C11H8O4 B6395629 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% CAS No. 1261952-76-4](/img/structure/B6395629.png)
4-(Furan-2-yl)-3-hydroxybenzoic acid, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% (4-FHB) is an aromatic compound derived from benzoic acid. It is a natural product, widely distributed in plants, and has been studied for its potential applications in medicine and chemistry. 4-FHB is a valuable compound for its unique properties and potential medicinal applications.
Scientific Research Applications
4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% has been studied for its potential applications in medicine and chemistry. In medicine, 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% has been studied for its potential anti-inflammatory, anti-cancer, and anti-oxidative activities. In chemistry, 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% has been studied for its potential applications in the synthesis of other compounds, such as polymers, dyes, and drugs.
Mechanism of Action
The exact mechanism of action of 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% is still not fully understood. However, it is believed that 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% exerts its effects by modulating the activity of enzymes involved in the metabolism of fatty acids and other molecules. It is also believed to have an antioxidant effect, which may be related to its ability to scavenge free radicals.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% have been studied in a variety of animal models. Studies have shown that 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% can reduce inflammation and oxidative stress, as well as modulate the activity of enzymes involved in the metabolism of fatty acids and other molecules. It has also been shown to have anti-cancer, anti-inflammatory, and anti-oxidative activities.
Advantages and Limitations for Lab Experiments
4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% is a relatively safe and stable compound, making it ideal for use in laboratory experiments. It is relatively easy to synthesize and can be stored for long periods of time without significant degradation. However, 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% is not water-soluble, which may limit its use in some experiments.
Future Directions
The potential applications of 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% are vast, and further research is needed to fully explore its potential. Possible future directions include further investigation of its anti-inflammatory, anti-cancer, and anti-oxidative activities, as well as its potential applications in the synthesis of other compounds. Additionally, further research could explore the potential of 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% as an antioxidant and its ability to modulate the activity of enzymes involved in the metabolism of fatty acids and other molecules.
Synthesis Methods
4-(Furan-2-yl)-3-hydroxybenzoic acid, 95% can be synthesized by several different methods. The most common method is the Fischer esterification reaction, which involves the reaction of benzoic acid with furfuryl alcohol in the presence of sulfuric acid. This method is simple and efficient, and produces a high yield of 4-(Furan-2-yl)-3-hydroxybenzoic acid, 95%. Other methods include the reaction of furfuryl alcohol with 4-hydroxybenzoic acid, as well as the reaction of furfuryl alcohol with paraformaldehyde and hydrochloric acid.
properties
IUPAC Name |
4-(furan-2-yl)-3-hydroxybenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O4/c12-9-6-7(11(13)14)3-4-8(9)10-2-1-5-15-10/h1-6,12H,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KDTJYTGTXHXJPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C2=C(C=C(C=C2)C(=O)O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00688504 |
Source
|
Record name | 4-(Furan-2-yl)-3-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261952-76-4 |
Source
|
Record name | 4-(Furan-2-yl)-3-hydroxybenzoic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00688504 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.